Cas no 7379-51-3 (3,5-Dimethyl-4-(methylthio)phenol)

• Product Name: 3,5-Dimethyl-4-(methylthio)phenol
• CAS No: 7379-51-3
• MF: C₉H₁₂OS
• MW: 168.255981445313
• CID: 47386
• PubChem ID: 81853
• Update Time: 2025-04-18

3,5-Dimethyl-4-(methylthio)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(methylthio)-3,5-xylenol
• 4-(Methylthio)-3,5-dimethylphenol
• 3,5-Dimethyl-(4-thiomethyl) Phenol
• 3,5-Dimethyl-4-(methylthio)phenol
• 3,5-DIMETHYL-4-(METHYLTHIO)-PHENOL
• 3,5-dimethyl-4-methylsulfanylphenol
• 4-methylsulfanyl-3,5-dimethyl-phenol
• 4-methylthio-3,5-dimethylphenol
• 4-Methylthio-3,5-xylenol
• EINECS 230-947-7
• Phenol,3,5-dimethyl-4-(methylthio)
• Phenol, 3,5-dimethyl-4-(methylthio)-
• NS00003253
• 7379-51-3
• DTXSID9041497
• 2,6-DIMETHYL-4-HYDROXYTHIOANISOLE
• EC 230-947-7
• 3,5-dimethyl-4-methylsulfanyl-phenol
• FT-0650246
• W-104443
• Methiocarb M03
• 3,5-XYLENOL, 4-(METHYLTHIO)-
• AKOS006278452
• A837930
• SCHEMBL2790222
• D73AE3R9ZD
• 4-METHYLSULFANYL-3,5-DIMETHYLPHENOL
• BRN 2045340
• CHEBI:38509
• UNII-D73AE3R9ZD
• 3,5-dimethyl-4-(methylsulfanyl)phenol
• METHYLTHIO)-3,5-XYLENOL, 4-
• Q27117884

• Inchi： 1S/C9H12OS/c1-6-4-8(10)5-7(2)9(6)11-3/h4-5,10H,1-3H3
• InChI Key： JGFZITGNFAVSKU-UHFFFAOYSA-N
• SMILES： S(C)C1C(C)=CC(=CC=1C)O

Computed Properties

• Exact Mass: 168.06100
• Monoisotopic Mass: 168.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 115
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.12
• Melting Point: Not available
• Boiling Point: 267.9 °C at 760 mmHg
• Flash Point: 130.8 °C
• Refractive Index: 1.585
• PSA: 45.53000
• LogP: 2.73090
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3,5-Dimethyl-4-(methylthio)phenol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols